Cas no 2227732-46-7 (rac-(1R,2R)-2-(3-chloro-4-nitrophenyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(3-chloro-4-nitrophenyl)cyclopropane-1-carboxylic acid
• CAS No: 2227732-46-7
• MF: C₁₀H₈ClNO₄
• MW: 241.627821922302
• CID: 5825538
• PubChem ID: 165795707
• Update Time: 2025-11-06

rac-(1R,2R)-2-(3-chloro-4-nitrophenyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(3-chloro-4-nitrophenyl)cyclopropane-1-carboxylic acid
• 2227732-46-7
• EN300-1996922

• Inchi： 1S/C10H8ClNO4/c11-8-3-5(1-2-9(8)12(15)16)6-4-7(6)10(13)14/h1-3,6-7H,4H2,(H,13,14)/t6-,7+/m0/s1
• InChI Key： GGRLNOWGPWJPDF-NKWVEPMBSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@@H]1C[C@H]1C(=O)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.0141854g/mol
• Monoisotopic Mass: 241.0141854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.1Ų

Additional information on rac-(1R,2R)-2-(3-chloro-4-nitrophenyl)cyclopropane-1-carboxylic acid

Rac-(1R,2R)-2-(3-Chloro-4-Nitrophenyl)cyclopropane-1-Carboxylic Acid: A Comprehensive Overview

Rac-(1R,2R)-2-(3-Chloro-4-Nitrophenyl)cyclopropane-1-Carboxylic Acid, with the CAS number 2227732-46-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopropane ring with a substituted phenyl group and a carboxylic acid moiety. The presence of the chlorine and nitro substituents on the phenyl ring introduces distinct electronic and steric properties, making this compound a valuable subject for both fundamental research and potential therapeutic applications.

The structure of this compound is notable for its stereochemistry, specifically the (1R,2R) configuration. This stereochemistry plays a crucial role in determining the compound's physical properties, biological activity, and interactions with other molecules. Recent studies have highlighted the importance of stereochemistry in drug design, emphasizing how specific configurations can enhance efficacy and reduce adverse effects. The racemic form (rac-) indicates that both enantiomers are present in equal proportions, which is a common characteristic in many pharmaceutical compounds during early development stages.

The synthesis of this compound involves a series of carefully designed reactions that ensure the formation of the desired stereochemistry and functional groups. Researchers have employed various methodologies to construct the cyclopropane ring, including [2+1] cycloadditions and other transition-metal-catalyzed reactions. These methods not only provide efficient pathways for constructing complex molecules but also offer insights into the fundamental principles of organic chemistry.

In terms of biological activity, this compound has shown promise in preliminary studies as a potential lead for drug development. Its ability to interact with specific biological targets, such as enzymes or receptors, has been explored using advanced techniques like X-ray crystallography and molecular docking studies. Recent findings suggest that the compound exhibits selective activity against certain cancer cell lines, making it a candidate for further investigation in oncology research.

The presence of the nitro group on the phenyl ring introduces additional complexity to the compound's behavior in biological systems. Nitro groups are known to participate in various biochemical reactions, including redox processes and interactions with nucleic acids. Understanding these interactions is critical for evaluating both the therapeutic potential and potential toxicity of this compound.

From an environmental perspective, the degradation pathways of this compound have been studied to assess its impact on ecosystems. Research indicates that under certain conditions, such as exposure to sunlight or microbial activity, the compound undergoes transformation into less complex molecules. These findings are essential for developing strategies to minimize environmental contamination during manufacturing and disposal processes.

In conclusion, Rac-(1R,2R)-2-(3-Chloro-4-Nitrophenyl)cyclopropane-1-Carboxylic Acid represents a fascinating example of how structural complexity can lead to diverse chemical properties and biological activities. As research continues to uncover its full potential, this compound serves as a valuable tool for advancing our understanding of molecular design and its applications in medicine and beyond.